Cas no 570412-84-9 (NDSB 256-4T)

• Product Name: NDSB 256-4T
• CAS No: 570412-84-9
• MF: C₁₂H₁₉NO₃S
• MW: 257.349162340164
• MDL: MFCD06411435
• CID: 2157277
• PubChem ID: 253660198
• Update Time: 2025-07-16

NDSB 256-4T Chemical and Physical Properties

Names and Identifiers

• 4-Tert-butyl-1-(3-sulfopropyl)pyridinium hydroxide inner salt [for biochemical research]
• 4-tert-Butyl-1-(3-sulfopropyl)pyridinium Hydroxide Inner Salt Hydrate[for Biochemical Research]
• 3-(4-tert.-Butyl-1-pyridinio)-1-propanesulfonate
• 3-(4-tert-butylpyridin-1-ium-1-yl)propane-1-sulfonate
• 3-(4-tert-Butyl-1-pyridinio)-1-propanesulfonate
• 3-(4-tert-Butyl-1-pyridino)-1-propane Sulfonate
• IN1211
• NDSB-256-4T
• SB256-4T
• SN2564T
• 3-(4-tert-Butyl-1-pyridinio)propanesulfonate Hydrate
• NDSB 256-4T Hydrate
• 3-(4-(tert-Butyl)pyridin-1-ium-1-yl)propane-1-sulfonate
• NDSB 256-4T
• B4030
• 3-(4-tert-Butyl-1-pyridinio)propanesulfonate
• 4-tert-Butyl-1-(3-sulfopropyl)pyridinium Hydroxide Inner Salt
• 3-(4-tert-Butyl-1-pyridinio)-1-propa
• D95431
• MFCD06411435
• AS-74270
• SCHEMBL15559987
• 3-(4-tert-Butyl-1-pyridinio)-1-propanesulfonate, >=98.0% (HPLC)
• AKOS027320631
• DTXSID00587907
• 4-tert-Butyl-1-(3-sulfopropyl)pyridinium Hydroxide Inner Salt Hydrate [for Biochemical Research]
• 570412-84-9
• 3-(4-tert.-Butyl-1-pyridino)-1-propanesulfonate
• 4-TERT-BUTYL-1-(3-SULFONATOPROPYL)PYRIDIN-1-IUM
• CS-0185825
• 4-tert-Butyl-1-(3-sulfopropyl)pyridinium Hydroxide Inner Salt Hydrate

• MDL： MFCD06411435
• Inchi： 1S/C12H19NO3S/c1-12(2,3)11-5-8-13(9-6-11)7-4-10-17(14,15)16/h5-6,8-9H,4,7,10H2,1-3H3
• InChI Key： QMGYGZCGWOKPGR-UHFFFAOYSA-N
• SMILES： S(CCC[N+]1C=CC(=CC=1)C(C)(C)C)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 383.24900
• Monoisotopic Mass: 257.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5
• XLogP3: 1.8

Experimental Properties

• Solubility: H2O: soluble1%, clear, colorless
• PSA: 87.18000
• LogP: 5.36310

NDSB 256-4T Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Other Chemical Reagents

Additional information on NDSB 256-4T

Comprehensive Overview of NDSB 256-4T (CAS No. 570412-84-9): Properties, Applications, and Research Insights

The compound NDSB 256-4T (CAS No. 570412-84-9) is a specialized chemical reagent widely recognized for its role in biochemical and pharmaceutical research. As a derivative of the NDSB (nondetergent sulfobetaine) family, it is particularly valued for its ability to stabilize proteins and enhance solubility in aqueous solutions. Researchers frequently search for terms like "NDSB 256-4T solubility," "CAS 570412-84-9 applications," and "NDSB derivatives in protein stabilization," reflecting its importance in modern laboratory workflows.

One of the key features of NDSB 256-4T is its compatibility with high-throughput screening assays, making it a staple in drug discovery pipelines. Its unique chemical structure minimizes interference with enzymatic activities, a critical factor for studies focusing on "enzyme kinetics optimization" or "high-throughput protein analysis." Recent trends in biotech emphasize the need for reagents that reduce aggregation, and NDSB 256-4T addresses this demand effectively.

From a molecular perspective, NDSB 256-4T exhibits a zwitterionic nature, contributing to its low cytotoxicity and high biocompatibility. This property aligns with growing interest in "green chemistry alternatives" and "biocompatible solubilizing agents." Laboratories working on membrane protein extraction or cryo-EM sample preparation often prioritize this compound due to its ability to maintain native protein conformations.

The synthesis and quality control of NDSB 256-4T adhere to stringent protocols, ensuring batch-to-batch consistency—a frequent concern among researchers searching for "reproducible biochemical reagents." Analytical techniques such as HPLC and mass spectrometry are employed to verify purity, which typically exceeds 98%. This level of quality makes it suitable for sensitive applications like structural biology and biophysical characterization.

In the context of emerging technologies, NDSB 256-4T has gained attention for its potential in AI-driven drug design. Computational models often require experimentally validated compounds for training datasets, and the well-documented properties of NDSB 256-4T make it a reliable reference. Searches for "machine learning in reagent selection" highlight this intersection between wet-lab and in silico research.

Storage and handling recommendations for NDSB 256-4T emphasize desiccation and protection from light, addressing common queries like "long-term stability of NDSB reagents." Its shelf life can extend beyond two years when stored at -20°C, reducing costs associated with frequent repurchasing—a practical advantage for budget-conscious laboratories.

Beyond life sciences, NDSB 256-4T finds niche applications in material science, particularly in the development of bio-inspired nanomaterials. Its amphiphilic properties enable controlled self-assembly, a topic gaining traction in searches for "supramolecular chemistry tools." This versatility underscores why CAS 570412-84-9 remains a cross-disciplinary asset.

Regulatory compliance is another area where NDSB 256-4T meets global standards for research chemicals. Documentation packages typically include certificates of analysis (CoA) and safety data sheets (SDS), responding to the demand for "fully characterized research compounds." Such transparency supports reproducibility initiatives across academic and industrial settings.

Future directions for NDSB 256-4T research may explore its role in organoid culture systems or extracellular vesicle isolation—areas seeing exponential growth in publications. As open-access databases expand, structured metadata about compounds like NDSB 256-4T will become increasingly valuable for knowledge graphs and automated literature mining.